(2R)-2-(2,3-Dihydro-1-benzofuran-2-yl)propan-1-amine

• IUPAC Name: (2R)-2-(2,3-dihydro-1-benzofuran-2-yl)propan-1-amine
• InChI: InChI=1S/C11H15NO/c1-8(7-12)11-6-9-4-2-3-5-10(9)13-11/h2-5,8,11H,6-7,12H2,1H3/t8-,11?/m1/s1
• InChI Key: NCOTWVZXFLKECS-RZZZFEHKSA-N
• Canonical SMILES: CC(CN)C1CC2=CC=CC=C2O1
• Isomeric SMILES: C[C@H](CN)C1CC2=CC=CC=C2O1
• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol

Description

(2R)-2-(2,3-Dihydro-1-benzofuran-2-yl)propan-1-amine, also known as DBF, is a chemical compound that has been gaining attention in the scientific community due to its potential therapeutic applications. DBF is a chiral compound that belongs to the class of amines and has a molecular formula of C11H15NO. In

Mechanism of Action

The exact mechanism of action of (2R)-2-(2,3-Dihydro-1-benzofuran-2-yl)propan-1-amine is not fully understood, but it is believed to act on multiple targets in the central nervous system. (2R)-2-(2,3-Dihydro-1-benzofuran-2-yl)propan-1-amine has been shown to modulate the activity of several neurotransmitter systems, including dopamine, serotonin, and glutamate. It has also been found to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a key role in protecting cells against oxidative stress.
Biochemical and Physiological Effects:
(2R)-2-(2,3-Dihydro-1-benzofuran-2-yl)propan-1-amine has been shown to have a range of biochemical and physiological effects. It has been found to increase the levels of antioxidant enzymes and reduce the levels of pro-inflammatory cytokines in animal models of neurodegenerative diseases. (2R)-2-(2,3-Dihydro-1-benzofuran-2-yl)propan-1-amine has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in promoting the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

(2R)-2-(2,3-Dihydro-1-benzofuran-2-yl)propan-1-amine has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. It also has a low toxicity profile, making it safe for use in animal studies. However, (2R)-2-(2,3-Dihydro-1-benzofuran-2-yl)propan-1-amine has some limitations for lab experiments. It is not very soluble in water, which can make it challenging to administer in certain experimental setups. Additionally, the mechanism of action of (2R)-2-(2,3-Dihydro-1-benzofuran-2-yl)propan-1-amine is not fully understood, which can make it difficult to design experiments to test specific hypotheses.

Future Directions

There are several future directions for research on (2R)-2-(2,3-Dihydro-1-benzofuran-2-yl)propan-1-amine. One area of interest is the potential use of (2R)-2-(2,3-Dihydro-1-benzofuran-2-yl)propan-1-amine as a therapeutic agent for neurodegenerative diseases. Additional studies are needed to further elucidate the mechanisms of action of (2R)-2-(2,3-Dihydro-1-benzofuran-2-yl)propan-1-amine and to determine its efficacy in animal models of these diseases. Another area of interest is the potential use of (2R)-2-(2,3-Dihydro-1-benzofuran-2-yl)propan-1-amine as an analgesic agent for the treatment of neuropathic pain. Further studies are needed to determine the optimal dose and route of administration for (2R)-2-(2,3-Dihydro-1-benzofuran-2-yl)propan-1-amine in these applications. Finally, additional studies are needed to explore the potential use of (2R)-2-(2,3-Dihydro-1-benzofuran-2-yl)propan-1-amine in other therapeutic applications, such as the treatment of psychiatric disorders.

Synthesis Methods

The synthesis of (2R)-2-(2,3-Dihydro-1-benzofuran-2-yl)propan-1-amine involves the reaction of 2,3-dihydro-1-benzofuran with (R)-1-amino-2-propanol in the presence of a catalyst. The reaction proceeds under mild conditions, and the product is obtained in high yield and purity. The synthesis method is relatively simple and can be easily scaled up for industrial production.

Scientific Research Applications

(2R)-2-(2,3-Dihydro-1-benzofuran-2-yl)propan-1-amine has been studied extensively for its potential therapeutic applications. It has been found to have neuroprotective, anti-inflammatory, and analgesic properties. (2R)-2-(2,3-Dihydro-1-benzofuran-2-yl)propan-1-amine has been shown to protect against oxidative stress-induced neuronal damage and reduce inflammation in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. (2R)-2-(2,3-Dihydro-1-benzofuran-2-yl)propan-1-amine has also been found to have analgesic effects in animal models of neuropathic pain.